N-(3-(1H-imidazol-1-yl)propyl)-5-chloro-4-methylbenzo[d]thiazol-2-amine

• IUPAC Name: 5-chloro-N-(3-imidazol-1-ylpropyl)-4-methyl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C14H15ClN4S/c1-10-11(15)3-4-12-13(10)18-14(20-12)17-5-2-7-19-8-6-16-9-19/h3-4,6,8-9H,2,5,7H2,1H3,(H,17,18)
• InChI Key: JHFSMAOFMFRMSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(S2)NCCCN3C=CN=C3)Cl
• Molecular Formula: C14H15ClN4S
• Molecular Weight: 306.8 g/mol

Description

“N-(3-(1H-imidazol-1-yl)propyl)-5-chloro-4-methylbenzo[d]thiazol-2-amine” is a chemical compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is highly soluble in water and other polar solvents.

Synthesis Analysis

The synthesis of similar compounds involves nucleophilic substitution of 1-(3-aminopropyl)-imidazole over a chlorinated compound with DMF/TEA at room temperature. The precursor and product are characterized by NMR spectroscopy.

Molecular Structure Analysis

The molecular structure of similar compounds shows that they are essentially planar and make a dihedral angle with the imidazole plane. In the crystal packing, the molecules are associated by strong intermolecular NH----N hydrogen bonds.

Chemical Reactions Analysis

Imidazole-containing compounds are known for their broad range of chemical and biological properties. They have become an important synthon in the development of new drugs.

Physical And Chemical Properties Analysis

The physical form of similar compounds is solid. They have a high purity, usually around 95%.

Mechanism of Action

Target of Action

The compound “N-(3-(1H-imidazol-1-yl)propyl)-5-chloro-4-methylbenzo[d]thiazol-2-amine” is a derivative of imidazole, a five-membered heterocyclic moiety . Imidazole derivatives have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, and antidiabetic activities Similar compounds have been reported to target cox-1 and cox-2 enzymes, which play a crucial role in inflammation .

Mode of Action

Similar compounds have been reported to inhibit cox-1 and cox-2 enzymes . These enzymes are involved in the production of prostaglandins, which are key mediators of inflammation. By inhibiting these enzymes, the compound can potentially reduce inflammation.

Biochemical Pathways

The compound likely affects the biochemical pathways related to inflammation. By inhibiting COX-1 and COX-2 enzymes, it can potentially disrupt the synthesis of prostaglandins, thereby reducing inflammation

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents , which could potentially influence their bioavailability.

Result of Action

The result of the compound’s action is likely a reduction in inflammation, given its potential inhibitory effect on COX-1 and COX-2 enzymes . This could potentially lead to a decrease in the production of prostaglandins, key mediators of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-(1H-imidazol-1-yl)propyl)-5-chloro-4-methylbenzo[d]thiazol-2-amine in lab experiments is its wide range of biological activities. It can be used to study the effects of various cellular targets and can be used to develop new therapeutic agents. However, one of the limitations of using this compound is its potential toxicity. It can cause adverse effects in certain cell types and can be harmful to the environment.

Future Directions

There are several future directions for the research on N-(3-(1H-imidazol-1-yl)propyl)-5-chloro-4-methylbenzo[d]thiazol-2-amine. One potential direction is to study its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another potential direction is to study its potential applications in the development of new therapeutic agents for the treatment of various diseases. Additionally, future research can focus on the development of new synthesis methods for this compound that are more efficient and environmentally friendly.

Scientific Research Applications

N-(3-(1H-imidazol-1-yl)propyl)-5-chloro-4-methylbenzo[d]thiazol-2-amine has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of biological activities, including antifungal, antibacterial, antitumor, and anti-inflammatory activities. It has also been found to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.